Cas no 898361-39-2 (5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-39-2
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 5481011
• Update Time: 2025-07-16

5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-ethoxyphenyl)-1-pyrrolidinylmethyl]-2-ethyl-
• 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H24N4O2S/c1-3-15-20-19-23(21-15)18(24)17(26-19)16(22-11-5-6-12-22)13-7-9-14(10-8-13)25-4-2/h7-10,16,24H,3-6,11-12H2,1-2H3
• InChI Key： PXENRKVJMAYZHY-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(OCC)C=C3)N3CCCC3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol (CAS No. 898361-39-2)

5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol is a complex organic compound characterized by its intricate heterocyclic structure. This molecule, identified by the CAS number 898361-39-2, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. The compound's structure comprises multiple fused rings, including a pyrrolidine ring, an ethoxy-substituted phenyl ring, and a triazolo-thiazole core, which contribute to its unique chemical and biological characteristics.

The synthesis of 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the pyrrolidin-1-yl moiety and the ethoxyphenyl group introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. This makes it a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological receptors. Studies suggest that the triazolo-thiazole core may exhibit significant interactions with enzymes and receptors involved in inflammatory pathways. This hypothesis is supported by preliminary experimental data indicating that derivatives of this scaffold can modulate the activity of key inflammatory mediators.

The 5-(4-ethoxyphenyl) substituent plays a crucial role in determining the compound's pharmacokinetic profile. Its hydrophobic nature is expected to enhance membrane permeability, while the ethoxy group may contribute to metabolic stability. These features are critical for optimizing drug-like properties such as solubility, bioavailability, and half-life. Furthermore, the molecular flexibility imparted by the pyrrolidine ring allows for conformational adjustments that could improve binding efficacy.

In vitro studies have begun to explore the potential therapeutic applications of 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol. Initial results indicate that it may possess anti-inflammatory and anti-proliferative effects. The compound's ability to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX) has been particularly noteworthy. These enzymes are central to inflammatory responses and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). However, the unique structure of this compound suggests it may offer advantages over existing therapeutics.

The integration of machine learning models has accelerated the process of identifying promising derivatives of this scaffold. By analyzing large datasets of biological activity and molecular structures, researchers can predict which modifications are likely to enhance potency or selectivity. This approach has already led to the identification of several novel analogs with improved pharmacological profiles.

Future research aims to elucidate the mechanism of action of 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-o] at a molecular level. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide insights into how this compound interacts with its biological targets. Understanding these interactions will be essential for designing next-generation drugs with enhanced efficacy and reduced side effects.

The development of new pharmaceuticals is a complex endeavor that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing novel compounds like 5-(4-et h oxyph enyl)(pyr rolidin - 1 - yl )m eth yl - 2 - eth yl - 1 , 2 , 4 - tri azo lo [ 3 , 2 - b ] [ 1 , 3 - thia z ol - 6 - ol (CAS No. 89836139 - 2), while biologists provide critical insights into their biological effects. Pharmacologists bridge these disciplines by translating chemical properties into therapeutic outcomes.

The growing emphasis on personalized medicine has also influenced drug discovery strategies. By leveraging genomics and proteomics data, researchers can identify patient subpopulations that are likely to benefit most from treatments involving compounds like this one. This approach holds promise for improving treatment outcomes and reducing healthcare costs.

In conclusion,5-(4-et h oxyph enyl)(pyr rolidin - 1 - yl )m eth yl - 2 - eth yl - 1 , 2 , 4 - tri azo lo [ 3 , 2 - b ] [ 1 , 3 - thia z ol - 6 - ol represents a significant advancement in medicinal chemistry research. Its complex structure and promising pharmacological properties make it a valuable tool for developing new therapies targeting inflammatory and proliferative diseases. As research continues to uncover its full potential,this compound is poised to make meaningful contributions to human health in the coming years.